Cas no 1364917-20-3 (2,5,6-Trimethoxynicotinic acid)

• Product Name: 2,5,6-Trimethoxynicotinic acid
• CAS No: 1364917-20-3
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• MDL: MFCD21609481
• CID: 2950833
• Update Time: 2023-08-09

2,5,6-Trimethoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,5,6-三甲氧基-3-吡啶甲酸
• 2,5,6-TRIMETHOXYNICOTINIC ACID
• 2,5,6-trimethoxypyridine-3-carboxylic acid
• 2,5,6-Trimethoxynicotinic acid, AldrichCPR
• W17378
• 2,5,6-Trimethoxynicotinic acid

• MDL： MFCD21609481
• Inchi： 1S/C9H11NO5/c1-13-6-4-5(9(11)12)7(14-2)10-8(6)15-3/h4H,1-3H3,(H,11,12)
• InChI Key： XXIDKZJJOQSGKI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(N=C(C(C(=O)O)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 1
• Topological Polar Surface Area: 77.9